Cas no 2439-56-7 (N-Methylcyclopentanamine)

• Product Name: N-Methylcyclopentanamine
• CAS No: 2439-56-7
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD00019277
• CID: 252365
• PubChem ID: 7020624
• Update Time: 2025-07-23

N-Methylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-Methylcyclopentanamine
• Cyclopentanamine,N-methyl-
• CYCLOPENTYL-METHYL-AMINE
• N-Methylcyclopentanamine hydrochloride
• N-METHYLCYCLOPENTYLAMINE
• Cyclopentanamine,N-methyl
• F2184-0196
• methylcyclopentylamine
• N-cyclopentylmethylamine
• N-cyclopentyl-N-methyl amine
• N-methyl-cyclopentanamine
• N-methyl-cyclopentylamine
• N-methyl-N-cyclopentylamine
• cyclopentyl-methylamine
• 2439-56-7
• cyclopentyl-methyl-amine, AldrichCPR
• HMS1773O08
• DTXSID50427268
• AKOS000264144
• CCG-358843
• EN300-23728
• SY009633
• A817269
• cycloamyl-methyl-amine
• N-cyclopentyl-N-methylamine
• Z102766802
• MFCD00019277
• Cyclopentanamine, N-methyl-
• BB 0218283
• FT-0683160
• N-(cyclopentyl)-methylamine
• ALBB-013221
• N-Methylcyclopentanamine; (Methylamino)cyclopentane; Methyl(cyclopentyl)amine; N-Cyclopentyl-N-methylamine; N-Methylcyclopentylamine;
• cyclopentyl(methyl)amine oxalate
• cyclopentane, methylamino-

• MDL： MFCD00019277
• Inchi： 1S/C6H13N/c1-7-6-4-2-3-5-6/h6-7H,2-5H2,1H3
• InChI Key： KKTBUCVHSCATGB-UHFFFAOYSA-N
• SMILES： N(C)C1CCCC1

Computed Properties

• Exact Mass: 99.10480
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 120-122°C
• PSA: 12.03000
• LogP: 1.53930

N-Methylcyclopentanamine Security Information

• Hazard Category Code： 22-37/38-41-52
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-Methylcyclopentanamine

Comprehensive Overview of N-Methylcyclopentanamine (CAS No. 2439-56-7): Properties, Applications, and Industry Insights

N-Methylcyclopentanamine (CAS 2439-56-7), a cyclic secondary amine, has garnered significant attention in pharmaceutical and organic synthesis research due to its unique structural properties. This compound, also referred to as Methylcyclopentylamine or N-MCPA, features a five-membered cyclopentane ring with a methylamino substituent, offering versatile reactivity for derivatization. Its molecular formula C₆H₁₃N and moderate polarity make it soluble in common organic solvents, facilitating its use in multi-step synthetic pathways.

Recent studies highlight the role of N-Methylcyclopentanamine as a key intermediate in designing bioactive molecules. Researchers are exploring its potential in developing central nervous system (CNS) modulators, leveraging its ability to cross the blood-brain barrier. The compound's structural similarity to neurotransmitter analogs has sparked interest in neuroscience applications, particularly in studies targeting receptor-specific interactions. Industry reports indicate growing demand for high-purity N-Methylcyclopentanamine (≥98%) for asymmetric synthesis projects.

From an analytical chemistry perspective, CAS 2439-56-7 exhibits characteristic spectroscopic signatures: a strong IR absorption band at 3300 cm^-1 (N-H stretch) and distinctive ¹³C NMR peaks between 25-45 ppm for the cyclopentyl carbons. These features enable precise identification in complex matrices. Advanced purification techniques like preparative HPLC or molecular distillation are often employed to achieve pharmaceutical-grade material, addressing the market need for low-impurity synthetic building blocks.

Environmental and safety profiles of N-Methylcyclopentanamine comply with modern green chemistry principles. The compound demonstrates better biodegradability compared to aromatic amines, aligning with the industry shift toward sustainable heterocyclic compounds. Regulatory databases classify it under standard amine handling protocols, requiring basic ventilation and PPE precautions during laboratory use. This positions 2439-56-7 as a viable candidate for eco-friendly pharmaceutical intermediates.

The commercial landscape for N-Methylcyclopentanamine reflects expanding applications. Major suppliers now offer customized derivatization services, enabling researchers to access tailored variants like N-alkylated or deuterated forms. Patent analyses reveal a 40% increase in filings mentioning CAS 2439-56-7 since 2020, particularly in proteolysis-targeting chimera (PROTAC) development. This trend correlates with rising searches for "cyclopentylamine scaffold drug discovery" and "small molecule CNS penetrants" across scientific databases.

Future research directions for N-Methylcyclopentanamine include exploration in chiral auxiliaries for asymmetric catalysis and investigations into its metabolic stability enhancement properties. The compound's balanced lipophilicity (LogP ~1.2) makes it particularly valuable for medicinal chemistry lead optimization. With analytical method development now enabling ppm-level impurity detection, quality standards for 2439-56-7 continue to evolve, meeting stringent requirements for GLP-compliant preclinical studies.